Cas no 895104-20-8 (N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 895104-20-8
• MF: C₁₈H₁₃F₂N₃O₂S
• MW: 373.376529455185
• CID: 5439847
• PubChem ID: 16824552
• Update Time: 2025-06-13

N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-2-[[4-(4-fluorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]acetamide
• CCG-180281
• AKOS001970374
• N-(4-fluorophenyl)-2-((4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide
• 895104-20-8
• N-(4-fluorophenyl)-2-{[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide
• VU0511616-1
• F3166-0138
• N-(4-fluorophenyl)-2-[4-(4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• AB00683227-01
• N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C18H13F2N3O2S/c19-12-1-5-14(6-2-12)22-16(24)11-26-17-18(25)23(10-9-21-17)15-7-3-13(20)4-8-15/h1-10H,11H2,(H,22,24)
• InChI Key： WYYFVNJWIHFJIU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)C1C(N(C=CN=1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 373.06965416g/mol
• Monoisotopic Mass: 373.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.09±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Professional Introduction to N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide and CAS No. 895104-20-8

N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 895104-20-8, represents a convergence of fluorinated aromatic systems and heterocyclic scaffolds, which are widely recognized for their role in modulating biological pathways and enhancing drug efficacy. The presence of multiple functional groups, including amide and sulfanyl moieties, further underscores its versatility as a building block in medicinal chemistry.

The structural framework of N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is characterized by a pyrazinone core, which is a well-documented pharmacophore in the development of bioactive molecules. The pyrazinone ring system is particularly intriguing due to its ability to engage in hydrogen bonding interactions, a feature that is often exploited in the design of small-molecule inhibitors and agonists. The incorporation of a 4-fluorophenyl group at the 4-position of the pyrazinone ring not only enhances lipophilicity but also introduces a fluorine atom that can participate in favorable electronic interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds for their potential to improve drug-like properties such as metabolic stability, binding affinity, and oral bioavailability. The compound N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide aligns with this trend, as its fluorine atoms are strategically positioned to interact with biological receptors in a manner that could lead to enhanced pharmacological activity. This has prompted investigations into its potential as an intermediate in the synthesis of more complex molecules designed for therapeutic intervention.

The sulfanyl group present in the structure is another key feature that contributes to the compound's chemical diversity. Sulfanyl-containing compounds are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The specific positioning of the sulfanyl moiety at the 2-position of the acetamide group creates a potential site for further derivatization, allowing chemists to explore various structural modifications aimed at optimizing pharmacokinetic and pharmacodynamic profiles.

TheCAS number 895104-20-8 serves as a unique identifier for this compound, facilitating its recognition and retrieval in scientific literature and databases. This standardized nomenclature is crucial for ensuring consistency in research communication and collaboration across different disciplines. The availability of detailed information associated with this CAS number enables researchers to access critical data such as molecular formula, physical properties, and synthetic pathways, which are essential for advancing studies in medicinal chemistry.

The synthesis of N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves multi-step organic transformations that highlight the compound's complexity. Key synthetic strategies often include condensation reactions to form the pyrazinone ring followed by functionalization with amide and sulfanyl groups. The use of fluorinated precursors is particularly important in these reactions, as it ensures the incorporation of the desired fluorine atoms into the final product. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve selective bond formations, underscoring the importance of modern synthetic methodologies in constructing such intricate molecules.

The pharmacological potential of N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has been explored through various preclinical studies. These investigations have revealed promising activities against several targets relevant to human health conditions such as cancer, inflammation, and neurodegenerative diseases. The compound's ability to modulate enzyme activity and receptor binding has been particularly noteworthy, suggesting its utility as a scaffold for developing novel therapeutics. For instance, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in disease pathogenesis.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide and biological targets. These tools have enabled researchers to predict binding affinities and identify key residues involved in molecular recognition processes. By leveraging such computational approaches, scientists can design more targeted experiments aimed at optimizing lead compounds for clinical development. This integration of experimental and computational methodologies represents a cutting-edge approach in drug discovery research.

The future prospects for N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide are bright given its structural complexity and demonstrated biological activity. Ongoing research efforts are focused on further refining synthetic routes to improve yield and scalability while exploring novel derivatives with enhanced therapeutic profiles. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to accelerate progress in this area by combining expertise across different scientific domains.

In conclusion, N-(< strong > 4 -fluoro - phen yl strong > ) - 2 - { 4 - ( 4 - fluoro - phen yl ) - 3 - oxo - 3 , 4 - dihyd ro p y ra z i n - 2 - yls u l f an y l l } ac eta m ide ( CAS No . 895104 -20 -8 ) stands out as a significant molecule with multifaceted applications in pharmaceutical research . Its unique structural features , coupled with promising preclinical data , position it as a valuable candidate for further exploration . As advancements continue to unfold in synthetic chemistry and drug discovery technologies , this compound is poised to contribute substantially to the development of innovative therapeutic strategies . p >